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Compound of Interest

Compound Name:
Methyl 4-Amino-2-

hydroxybenzoate

Cat. No.: B1200275 Get Quote

An In-depth Technical Guide to Methyl 4-Amino-2-hydroxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-Amino-2-
hydroxybenzoate, a key chemical intermediate in the pharmaceutical and cosmetic industries.

This document outlines its chemical and physical properties, synthesis protocols, and primary

applications, with a focus on its role in drug discovery and development.

Core Chemical Identity
Methyl 4-Amino-2-hydroxybenzoate, also known as Methyl 4-aminosalicylate, is an organic

compound with the CAS Number 4136-97-4.[1][2][3] It is characterized by a benzoate structure

with amino and hydroxyl functional groups, which contribute to its utility as a versatile building

block in organic synthesis.

Physicochemical Properties
The physical and chemical properties of Methyl 4-Amino-2-hydroxybenzoate are

summarized in the table below, providing essential data for handling, storage, and application.
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Property Value References

CAS Number 4136-97-4 [1][2][3]

Molecular Formula C8H9NO3 [2][4]

Molecular Weight 167.16 g/mol [3]

Appearance
White to pale beige crystalline

powder
[4]

Melting Point 120-123 °C [4]

Boiling Point 329.5 °C at 760 mmHg

Flash Point 153.1 °C [4]

Density 1.305 g/cm³

Solubility

Slightly soluble in water.

Soluble in DMSO and

Methanol.

[4]

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[4]

Synthesis Protocol
A common method for the synthesis of Methyl 4-Amino-2-hydroxybenzoate involves the

esterification of 4-Amino-2-hydroxybenzoic acid. The following protocol is based on established

laboratory procedures.[5]

Materials:
2-Hydroxy-4-aminobenzoic acid (100 g, 0.654 mole)

Freshly distilled methanol (1 L)

Concentrated sulphuric acid (50 ml)

33% Sodium hydroxide solution
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1M Sodium hydrogen carbonate solution

Ether

Anhydrous magnesium sulphate (20 g)

Experimental Procedure:
Suspend 2-Hydroxy-4-aminobenzoic acid in freshly distilled methanol in a reaction vessel.

Slowly add concentrated sulphuric acid to the suspension.

Reflux the reaction mixture under a nitrogen atmosphere for 24-48 hours, or until all the solid

material has dissolved.

Concentrate the solution to approximately 350 ml by evaporation under vacuum.

Neutralize the concentrated solution with 33% sodium hydroxide and then with 1M sodium

hydrogen carbonate.

Extract the product with ether (3 x 250 ml).

Wash the combined ether layers with 1M sodium hydrogen carbonate (2 x 50 ml) and then

with water (2 x 50 ml).

Dry the ether layer over anhydrous magnesium sulphate.

Remove the ether by evaporation under vacuum to yield the final product.

Dry the product under vacuum. This process yields approximately 67.5 g (62%) of Methyl 4-
Amino-2-hydroxybenzoate with a melting point of 120-122 °C.[5]

Synthesis Workflow of Methyl 4-Amino-2-hydroxybenzoate

Start: 2-Hydroxy-4-aminobenzoic Acid
+ Methanol

Addition of
Conc. H2SO4

Reactants Reflux
(24-48h)

Catalyst Concentration
(in vacuo)
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Post-Reaction Ether
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(in vacuo)

Isolation End Product:
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Final Product
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Synthesis Workflow
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Applications in Research and Drug Development
Methyl 4-Amino-2-hydroxybenzoate is a valuable intermediate in various industrial and

research applications.

Pharmaceutical Intermediate: It serves as a crucial starting material in the synthesis of

various pharmaceutical agents, including anti-tuberculosis drugs.[4] Its structure allows for

modifications to create novel compounds with desired pharmacological properties.[6]

Sunscreen Agent: The compound is capable of absorbing ultraviolet rays, making it a useful

ingredient in sunscreen products to protect the skin from sun damage.[4]

Organic Synthesis: In a laboratory setting, it is used as a building block for the development

of new organic compounds with potential biological activity.[6]

Cosmetics and Fragrances: Due to its aromatic properties, it is sometimes used as a

fragrance ingredient.[6][7]

Safety and Handling
Methyl 4-Amino-2-hydroxybenzoate is classified as an irritant and is harmful if swallowed.[1]

It may cause skin and serious eye irritation, as well as respiratory irritation.[1] Appropriate

personal protective equipment, including gloves, protective clothing, and eye protection, should

be worn when handling this chemical.[1] It is important to avoid breathing dust and to ensure

thorough washing after handling.[1]

The safety data for Methyl 4-Amino-2-hydroxybenzoate is summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1200275?utm_src=pdf-body
https://www.chembk.com/en/chem/methyl%204-amino-2-hydroxybenzoate
https://www.smolecule.com/products/s570850
https://www.chembk.com/en/chem/methyl%204-amino-2-hydroxybenzoate
https://www.smolecule.com/products/s570850
https://www.smolecule.com/products/s570850
https://www.vaikunthchemicals.in/methyl-4-amino-2-hydroxy-benzoate-8339388.html
https://www.benchchem.com/product/b1200275?utm_src=pdf-body
https://store.apolloscientific.co.uk/product/methyl-4-amino-2-hydroxybenzoate
https://store.apolloscientific.co.uk/product/methyl-4-amino-2-hydroxybenzoate
https://store.apolloscientific.co.uk/product/methyl-4-amino-2-hydroxybenzoate
https://store.apolloscientific.co.uk/product/methyl-4-amino-2-hydroxybenzoate
https://www.benchchem.com/product/b1200275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Precautionary Statement References

Harmful if swallowed
Do not eat, drink or smoke

when using this product.
[1]

Causes skin irritation

Wash skin thoroughly after

handling. Wear protective

gloves.

[1]

Causes serious eye irritation Wear eye protection. [1]

May cause respiratory irritation

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area.

[1]

Logical Relationship of Applications
The diverse applications of Methyl 4-Amino-2-hydroxybenzoate stem from its core chemical

structure, which allows it to be a versatile intermediate.

Applications of Methyl 4-Amino-2-hydroxybenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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